Cas no 2229669-16-1 (1-1-(furan-2-yl)prop-1-en-2-ylcyclohexan-1-amine)

• Product Name: 1-1-(furan-2-yl)prop-1-en-2-ylcyclohexan-1-amine
• CAS No: 2229669-16-1
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6547785
• PubChem ID: 165966212
• Update Time: 2025-06-08

1-1-(furan-2-yl)prop-1-en-2-ylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(furan-2-yl)prop-1-en-2-ylcyclohexan-1-amine
• 1-[1-(furan-2-yl)prop-1-en-2-yl]cyclohexan-1-amine
• 2229669-16-1
• EN300-1802228

• Inchi： 1S/C13H19NO/c1-11(10-12-6-5-9-15-12)13(14)7-3-2-4-8-13/h5-6,9-10H,2-4,7-8,14H2,1H3/b11-10-
• InChI Key： IPGFCONIUVENFT-KHPPLWFESA-N
• SMILES： O1C=CC=C1/C=C(/C)\C1(CCCCC1)N

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-1-(furan-2-yl)prop-1-en-2-ylcyclohexan-1-amine

Introduction to 1-1-(furan-2-yl)prop-1-en-2-ylcyclohexan-1-amine (CAS No: 2229669-16-1)

1-1-(furan-2-yl)prop-1-en-2-ylcyclohexan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2229669-16-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a fused heterocyclic system with a cyclohexane ring and a furan moiety, exhibits structural and functional characteristics that make it a promising candidate for various biochemical applications. The presence of an alkene group and an amine functionality further enhances its versatility, allowing for diverse chemical modifications and interactions with biological targets.

The structure of 1-1-(furan-2-yl)prop-1-en-2-ylcyclohexan-1-amine is meticulously designed to balance steric hindrance and electronic properties, which are critical factors in drug design. The cyclohexane ring provides a rigid scaffold that can stabilize complex molecular architectures, while the furan ring introduces polarity and potential hydrogen bonding capabilities. The alkene group serves as a reactive site for further functionalization, enabling the synthesis of more complex derivatives. This structural motif has been explored in recent years for its potential in modulating biological pathways.

Recent advancements in computational chemistry have allowed researchers to predict the pharmacokinetic properties of 1-1-(furan-2-yl)prop-1-en-2-ylcyclohexan-1-amine with greater accuracy. Molecular dynamics simulations have revealed that the compound exhibits favorable solubility and metabolic stability, suggesting its potential as a lead compound for drug development. These studies have also highlighted the importance of the amine group in mediating interactions with biological receptors, which is crucial for achieving high affinity and selectivity.

In the realm of medicinal chemistry, the synthesis of 1-(furan)-substituted amine derivatives has gained considerable attention due to their reported biological activities. For instance, analogs of this compound have shown promise in inhibiting certain enzymes implicated in inflammatory responses. The furan ring, being part of a well-known pharmacophore, has been extensively studied for its ability to enhance binding affinity to target proteins. This has led to the development of novel therapeutic agents that leverage the unique properties of furan-based molecules.

The chemical reactivity of 1-(furan)-propenylcyclohexanamine is another area of active investigation. Researchers have demonstrated that this compound can undergo various transformations, including nucleophilic additions and cyclizations, which are pivotal for constructing more complex scaffolds. These reactions not only expand the synthetic toolkit but also provide insights into the mechanistic pathways that can be exploited for drug discovery. The ability to modify the alkene group has been particularly useful in generating libraries of compounds with tailored biological activities.

Current research in this field is also exploring the potential applications of 1-(furan)-propenylcyclohexanamine in treating neurological disorders. Preliminary studies have suggested that this compound may interact with specific neurotransmitter receptors, offering a possible avenue for developing treatments targeting cognitive and mood-related conditions. The structural features of this molecule, particularly the combination of the furan and amine moieties, appear to be key factors in modulating neuronal signaling pathways.

The development of high-throughput screening (HTS) platforms has further accelerated the discovery process for compounds like 1-(furan)-propenylcyclohexanamine. These platforms allow for rapid evaluation of large libraries of molecules against various biological targets, enabling researchers to identify hits with high potency and selectivity. The integration of HTS with computational methods has significantly reduced the time required to transition from initial discovery to lead optimization.

Moreover, green chemistry principles have been increasingly applied to improve the sustainability of synthetic processes involving 1-(furan)-propenylcyclohexanamine. Techniques such as catalytic asymmetric synthesis and solvent-free reactions have been employed to minimize waste and energy consumption. These approaches align with broader efforts in pharmaceutical research to develop environmentally friendly methodologies without compromising efficiency or yield.

The biological evaluation of 1-(furan)-propenylcyclohexanamine has also benefited from advancements in biophysical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These tools provide detailed insights into molecular interactions at an atomic level, which are essential for understanding how this compound binds to its targets and exerts its biological effects. Such structural information is invaluable for designing next-generation derivatives with improved properties.

In conclusion, 1-(furan)-propenylcyclohexanamine (CAS No: 2229669-16-1) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and favorable physicochemical properties make it a compelling candidate for further exploration in drug discovery. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an important role in addressing unmet medical needs across multiple therapeutic areas.